Cas no 2089712-98-9 (Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester
• CAS No: 2089712-98-9
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 5254958
• Update Time: 2025-06-08

Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester

• Inchi： 1S/C10H10BrN3O2/c1-16-10(15)9(12)7-5-14-3-2-6(11)4-8(14)13-7/h2-5,9H,12H2,1H3
• InChI Key： VLDRWGZOOMCPER-UHFFFAOYSA-N
• SMILES： C12=NC(C(N)C(OC)=O)=CN1C=CC(Br)=C2

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• pka: 5.72±0.50(Predicted)

Additional information on Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester

Comprehensive Overview of Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester (CAS No. 2089712-98-9)

The compound Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester (CAS No. 2089712-98-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and the 7-bromo substitution, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Imidazo[1,2-a]pyridine-2-acetic acid derivatives?" The answer lies in multi-step organic synthesis, often involving palladium-catalyzed cross-coupling reactions to introduce the 7-bromo moiety. The methyl ester group serves as a protecting group that can be hydrolyzed under mild conditions, offering flexibility in downstream modifications. This adaptability makes the compound a favorite among medicinal chemists designing targeted therapies.

In the context of current research trends, imidazo[1,2-a]pyridine scaffolds are being investigated for their role in combating antibiotic resistance - a global health crisis. The α-amino functionality in this particular derivative allows for further derivatization, enabling the creation of compounds with enhanced binding affinity to bacterial targets. Recent publications have highlighted similar structures as promising leads against multidrug-resistant pathogens, making CAS No. 2089712-98-9 particularly relevant to this urgent medical challenge.

The physicochemical properties of Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester contribute to its research utility. With moderate lipophilicity (predicted logP ~2.1) and good stability under physiological conditions, it demonstrates favorable characteristics for preclinical studies. Analytical chemists frequently search for "HPLC methods for Imidazo[1,2-a]pyridine analysis", and this compound typically shows excellent resolution on reverse-phase columns with UV detection at 254 nm, facilitating purity assessment and metabolic studies.

From a commercial perspective, the demand for imidazo[1,2-a]pyridine derivatives has grown steadily, with market analysts projecting a compound annual growth rate of 6.8% in the pharmaceutical intermediates sector. The 7-bromo substitution pattern offers strategic advantages for further functionalization through modern coupling reactions, explaining why many contract research organizations list this specific compound in their catalogs. Researchers often inquire about "scale-up synthesis of brominated heterocycles", reflecting the industrial interest in such building blocks.

In drug metabolism studies, the presence of both the methyl ester and α-amino groups creates interesting pharmacokinetic profiles. The ester moiety may undergo hydrolysis in vivo, while the amino group can participate in conjugation reactions. These properties make CAS No. 2089712-98-9 a valuable probe for studying structure-metabolism relationships in imidazo[1,2-a]pyridine-based drug candidates. Recent patents have highlighted similar structures as prodrug candidates, further underscoring the compound's significance.

The crystallographic characterization of Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester reveals important structural insights. X-ray diffraction studies of analogous compounds show that the imidazo[1,2-a]pyridine system adopts a nearly planar conformation, with the 7-bromo substituent influencing molecular packing through halogen bonding. Such structural information is crucial for computational chemists performing molecular docking studies, addressing another common search query: "How to model Imidazo[1,2-a]pyridine-protein interactions?"

Environmental and safety considerations for this compound follow standard laboratory protocols for brominated organic molecules. While not classified as hazardous, proper handling procedures should be observed, particularly regarding the 7-bromo substituent's potential reactivity. The scientific community's growing emphasis on green chemistry has led to investigations into more sustainable synthetic approaches for such intermediates, aligning with broader industry trends toward environmentally friendly manufacturing processes.

In summary, Imidazo[1,2-a]pyridine-2-acetic acid, α-amino-7-bromo-, methyl ester (CAS No. 2089712-98-9) represents a versatile research chemical with multiple applications in modern drug discovery. Its structural features address several current challenges in medicinal chemistry, from antibiotic development to targeted cancer therapies. As research into imidazo[1,2-a]pyridine derivatives continues to expand, this compound will likely remain an important tool for scientists exploring new frontiers in heterocyclic chemistry and pharmaceutical development.